Cas no 1876473-40-3 (B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid)

• Product Name: B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid
• CAS No: 1876473-40-3
• MF: C₅H₉BN₂O₂
• MW: 139.948160886765
• MDL: MFCD22547956
• CID: 4626202
• PubChem ID: 72218278
• Update Time: 2025-05-20

B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethylpyrazol-3-yl)boronic acid
• AB84869
• 1,4-dimethyl-1H-pyrazol-5-ylboronic acid
• 1,4-DIMETHYL-1H-PYRAZOLE-5-BORONIC ACID
• B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid

• MDL： MFCD22547956
• Inchi： 1S/C5H9BN2O2/c1-4-3-7-8(2)5(4)6(9)10/h3,9-10H,1-2H3
• InChI Key： WJVGSDPTLNDYHR-UHFFFAOYSA-N
• SMILES： OB(C1=C(C)C=NN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 58.3

Additional information on B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid

Comprehensive Overview of B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid (CAS No. 1876473-40-3)

B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid (CAS No. 1876473-40-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the pyrazole-boronic acid family, a class of molecules gaining significant attention due to their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Researchers and industries value its unique structural properties, which facilitate the formation of carbon-carbon bonds, a critical step in drug discovery and development.

The growing demand for boronic acid derivatives in drug design and bioconjugation has positioned B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid as a key intermediate. Its pyrazole ring enhances stability and reactivity, making it ideal for constructing complex molecules. Recent studies highlight its potential in targeting enzyme inhibition and proteolysis-targeting chimeras (PROTACs), aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies.

In material science, this compound contributes to the development of advanced polymers and functionalized surfaces. Its ability to form stable covalent bonds with organic substrates makes it valuable for creating self-assembled monolayers (SAMs) and sensors. With the rise of green chemistry, researchers are exploring its role in catalyst-free reactions and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

The CAS No. 1876473-40-3 identifier ensures precise tracking in regulatory and commercial contexts, crucial for quality control and intellectual property protection. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for applications in high-value pharmaceuticals. As the demand for tailor-made boronic acids grows, this compound stands out for its customizable reactivity and broad compatibility with diverse reaction conditions.

Frequently searched questions related to B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid include its synthetic routes, handling precautions, and scalability for industrial use. Discussions on platforms like ResearchGate and PubMed emphasize its role in cancer research and neurodegenerative disease studies, reflecting broader scientific trends. For laboratories seeking reliable building blocks, this compound offers a balance of affordability and high performance.

In summary, B-(1,4-Dimethyl-1H-pyrazol-5-yl)boronic acid (CAS No. 1876473-40-3) is a multifaceted tool for researchers pushing boundaries in organic chemistry, drug development, and nanotechnology. Its adaptability to emerging scientific challenges ensures its relevance in both academic and industrial settings, making it a staple in modern chemical innovation.